Cas no 19089-92-0 (Hexyl trans-2-butenoate)

Hexyl trans-2-butenoate is an ester compound characterized by its distinct fruity, green aroma, commonly utilized in flavor and fragrance formulations. Its chemical structure, featuring a hexyl group esterified with trans-2-butenoic acid, contributes to its stability and volatility profile, making it suitable for applications requiring controlled release. The compound exhibits compatibility with a range of solvents and matrices, enhancing its versatility in industrial uses. Its organoleptic properties are valued in creating naturalistic flavor notes, particularly in fruit and herbal compositions. Hexyl trans-2-butenoate is synthesized under controlled conditions to ensure high purity and consistent performance in end products.

Hexyl trans-2-butenoate structure

Product Name:Hexyl trans-2-butenoate

CAS No:19089-92-0

MF:C₁₀H₁₈O₂

MW:170.248723506927

MDL:MFCD00169860

CID:51217

Update Time:2025-06-09

Hexyl trans-2-butenoate Chemical and Physical Properties

Names and Identifiers

- Hexyl trans-2-butenoate
- Crotonic acid hexyl ester
- Hexyl crotonate
- HEXYL TRANS 2 BUTENOATE
- FEMA 3354
- hexyl-2-butenoate
- HEXYLCROTONAT
- Hexyl-2-butenoat
- HEXYL T2 BUTENOATE
- n-hexyl2-butenoate
- (E)-Hexyl-2-butenoate
- Hexyl (2E)-2-butenoate
- Crotonic acid, hexyl ester
- n-Hexyl 2-butenoate
- MDL： MFCD00169860
- Inchi： 1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h4,8H,3,5-7,9H2,1-2H3/b8-4+
- InChI Key： MZNHUHNWGVUEAT-XBXARRHUSA-N
- SMILES： C(=O)(/C=C/C)OCCCCCC

Computed Properties

Exact Mass: 170.13100
Monoisotopic Mass: 170.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 7
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 0.885 g/mL at 25 °C(lit.)
Melting Point: -89.9°C (estimate)
Boiling Point: 209.9°C (estimate)
Flash Point: 193 °F
Refractive Index: n20/D 1.438(lit.)
PSA: 26.30000
LogP: 2.68600
FEMA: 3354 | N-HEXYL 2-BUTENOATE

Hexyl trans-2-butenoate Security Information

WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
RTECS：GQ4222000
Hazardous Material Identification：
Risk Phrases：R36/37/38

Hexyl trans-2-butenoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H252405-10g	Hexyl trans-2-butenoate	19089-92-0		10g	$ 45.00	2022-06-04
TRC	H252405-25g	Hexyl trans-2-butenoate	19089-92-0		25g	$ 60.00	2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H858701-25g	Hexyl Trans-2-Butenoate	19089-92-0	≥98%	25g	￥713.00	2022-01-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W335400-SAMPLE-K	Hexyl trans-2-butenoate	19089-92-0	≥95%, FG		587.6	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W335400-1KG-K	Hexyl trans-2-butenoate	19089-92-0	≥95%, FG	1KG	1707.02	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W335400-9KG-K	Hexyl trans-2-butenoate	19089-92-0	≥95%, FG	9KG	12868.8	2021-05-17
eNovation Chemicals LLC	D763819-500g	2-Butenoic acid, hexyl ester	19089-92-0	98%	500g	$180	2024-06-07
eNovation Chemicals LLC	D763819-25g	2-Butenoic acid, hexyl ester	19089-92-0	98%	25g	$60	2024-06-07
eNovation Chemicals LLC	D763819-100g	2-Butenoic acid, hexyl ester	19089-92-0	98%	100g	$85	2024-06-07
eNovation Chemicals LLC	D763819-25g	2-Butenoic acid, hexyl ester	19089-92-0	98%	25g	$60	2025-02-19